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Compound of Interest

Compound Name: 4-Hydroxy Florasulam

Cat. No.: B13405468

An In-depth Technical Guide to 4-Hydroxy
Florasulam

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxy Florasulam, a
significant metabolite of the triazolopyrimidine sulfonanilide herbicide, Florasulam. This
document details its chemical properties, metabolic pathways, and analytical methodologies for
its detection and quantification, tailored for a scientific audience.

Core Chemical and Physical Data

4-Hydroxy Florasulam is a primary metabolite of Florasulam, formed through the
hydroxylation of the phenyl ring. Its chemical identity and key properties are summarized below.

Property Value
CAS Number 886844-32-2
Molecular Formula C12HsF3Ns04S

4-OH-phenyl-florasulam, 5-hydroxy-florasulam,

N-(2,6-difluoro-4-hydroxyphenyl)-8-fluoro-5-

Synonyms ] L
methoxy[1][2]triazolo[1,5-c]pyrimidine-2-

sulfonamide
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Metabolic and Degradation Pathways

Florasulam undergoes metabolic transformation in various environments, including soil, plants,
and animals. The primary metabolic pathway involves the formation of 4-Hydroxy Florasulam.

In soil, the degradation of Florasulam is primarily a microbial process, with a reported half-life of
approximately 2.4 days.[3] The initial step is the conversion of the methoxy group to a hydroxy
group, yielding N-(2,6-difluorophenyl)-8-fluoro-5-hydroxy[1][2]triazolo[1,5-C]pyrimidine-2-
sulfonamide. This metabolite itself degrades with a half-life ranging from 10 to 61 days.[3]

In wheat, Florasulam is rapidly metabolized, contributing to the herbicide's selectivity. The
primary metabolic route is the hydroxylation of the aniline ring at the para position to form 4-
Hydroxy Florasulam, which is then conjugated with glucose.[2][4] The half-life of Florasulam
in wheat is significantly shorter (e.g., 2.4 hours) compared to susceptible broadleaf weeds (19
to >48 hours).[4]

In animal studies, particularly in rats, orally administered Florasulam is rapidly absorbed and
excreted. While the majority is excreted as the parent compound, 4-Hydroxy Florasulam has
been identified as a metabolite, accounting for approximately 3-10% of the administered dose
in urine.

Florasulam Degradation Pathway

The following diagram illustrates the initial steps in the degradation of Florasulam, leading to
the formation of 4-Hydroxy Florasulam and its subsequent breakdown products in soil.
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Fig. 1: Degradation pathway of Florasulam in soil.

Quantitative Data Summary
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The following tables summarize key quantitative data related to the metabolism and
degradation of Florasulam and the formation of 4-Hydroxy Florasulam from various studies.

Table 1: Half-life of Florasulam in Different Matrices

Matrix Half-life Conditions Reference

) ] 0.7 - 4.5 days (avg.
Soil (aerobic) 2.4 days) 20 0or 25 °C [3]
4 days

Greenhouse-grown
Wheat 2.4 hours [4]
plants

Greenhouse-grown
Broadleaf Weeds 19 to >48 hours [4]
plants

Summer, 51.5°N

Natural Water 3.3 days )
latitude

Table 2: Formation and Degradation of 4-Hydroxy Florasulam

Matrix Parameter Value Reference

) Half-life of 4-Hydroxy
Sall 10 - 61 days [3]
Florasulam

_ % of Administered
Rat Urine ~3-10%
Dose

) ) % of Total Recovered
Rat Liver & Kidney ) o ~1.5%
Radioactivity

Experimental Protocols

Detailed experimental protocols for the extraction and analysis of 4-Hydroxy Florasulam are
crucial for reproducible research. The following sections outline the methodologies derived from
published studies.
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Extraction of Florasulam and 4-Hydroxy Florasulam
from Soil

This protocol is based on methodologies for determining residues in soil samples.

. Sample Preparation:

Weigh 25 + 0.1 g of soil into a centrifuge tube.

For recovery experiments, fortify the sample with a mixed standard solution of Florasulam
and 4-Hydroxy Florasulam in acetonitrile:water (1:1, v/v).

. Extraction:

Add 75 mL of acetone:1% aqueous acetic acid (9:1, v/v) to the soil sample.

Shake the mixture on a reciprocating shaker for 60 minutes.

Centrifuge the sample at 3,000 rpm for 10 minutes to separate the soil and extract.

Decant the supernatant and filter through glass wool.

Repeat the extraction with 25 mL of the same solvent mixture.

Combine the filtered extracts.

. Solid-Phase Extraction (SPE) Cleanup:

Precondition a PolarPlus C18 SPE cartridge (2 g, 6 cc) with methanol followed by 0.1M HCI.

Load the combined extract onto the SPE cartridge.

Rinse the cartridge with water.

Elute the residues with 3 mL of acetonitrile.

Analysis by High-Performance Liquid Chromatography-
Tandem Mass Spectrometry (HPLC-MS/MS)
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The quantitative determination of Florasulam and 4-Hydroxy Florasulam is typically performed
using LC-MS/MS.

Instrumentation:
e HPLC System: Agilent 1100 LC system or equivalent.
o Mass Spectrometer: MDS/Sciex AP1 4000 mass spectrometer or equivalent.
e Column: Spherisorb ODS B, 4.6 mm x 250 mm, 5 um patrticle size.
Chromatographic Conditions:
e Mobile Phase A: Water:acetonitrile:acetic acid (60:40:1, v:v:v).
» Mobile Phase B: 1% acetic acid in acetonitrile.
o Gradient:
o 0-10 min: 100% A
o 11-15 min: 100% B
o 16-21 min: 100% A
e Flow Rate: 1.0 mL/minute.
« Injection Volume: 100 pL.
Mass Spectrometry Conditions:
« lonization Mode: Electrospray lonization (ESI), negative ion mode.
e Monitoring: Multiple Reaction Monitoring (MRM).
 lon Transitions:

o Florasulam: m/z 358.1 - 166.9 (quantitation) and m/z 358.1 - 152 (confirmation).
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o 4-Hydroxy Florasulam: m/z 344.0 - 324 (quantitation) and m/z 344.0 - 104
(confirmation).

Experimental Workflow for Residue Analysis

The following diagram outlines a typical workflow for the analysis of Florasulam and its
metabolites in environmental or biological samples.
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Fig. 2. General workflow for residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Hydroxy Florasulam CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13405468#4-hydroxy-florasulam-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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